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Compound of Interest

Compound Name: 2-Bromo-4-chloroaniline

Cat. No.: B1265534

2-Bromo-4-chloroaniline: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical
properties of 2-Bromo-4-chloroaniline. It includes structured data on its properties, detailed
experimental protocols for its synthesis and characterization, and a visualization of a typical
synthesis workflow.

Core Properties of 2-Bromo-4-chloroaniline

2-Bromo-4-chloroaniline is a halogenated aromatic amine that serves as a crucial
intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals,
dyes, and agrochemicals.[1] Its chemical structure, featuring a benzene ring substituted with
bromine, chlorine, and an amino group, imparts specific reactivity that makes it a versatile
building block in organic chemistry.

Physical and Chemical Data

The key physical and chemical properties of 2-Bromo-4-chloroaniline are summarized in the
tables below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1265534?utm_src=pdf-interest
https://www.benchchem.com/product/b1265534?utm_src=pdf-body
https://www.benchchem.com/product/b1265534?utm_src=pdf-body
https://www.benchchem.com/product/b1265534?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-bromo-4-chloroaniline-dic7206.html
https://www.benchchem.com/product/b1265534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source(s)
CAS Number 873-38-1 [2]
Molecular Formula CeHsBrCIN [2]
Molecular Weight 206.47 g/mol [31[4]

White to light yellow or pale
Appearance _ [1][3]
brown crystalline powder

Odor Faint aromatic odor [1]
Property Value Source(s)
Melting Point 64-68 °C (lit.) [4]

Boiling Point Not available

Density 1.722 g/cm3 (Predicted)

Sparingly soluble in water;
Solubility Soluble in organic solvents like  [1][5]

ethanol, ether, and chloroform.

pKa Not available

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 2-Bromo-4-chloroaniline are
crucial for its effective use in research and development.

Synthesis of 2-Bromo-4-chloroaniline

A common method for the synthesis of 2-Bromo-4-chloroaniline involves the electrophilic
bromination of 4-chloroaniline. The following protocol is a representative example.[6]

Materials:

e 4-Chloroaniline
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e N-Bromosuccinimide (NBS)

e Carbon tetrachloride (CCla)

e Stirring apparatus

e Reaction flask

« Filtration apparatus

Procedure:

 Dissolve 4-chloroaniline in carbon tetrachloride in a reaction flask.

e Slowly add N-Bromosuccinimide (NBS) to the solution while stirring at room temperature.
» Continue stirring for 1 hour.

e Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, the product can be isolated by filtration and purified by recrystallization.

A multi-step synthesis starting from aniline has also been reported, involving acetylation,
bromination, chlorination, and subsequent deacetylation to yield the final product.[7][8][9]

Characterization

The identity and purity of synthesized 2-Bromo-4-chloroaniline can be confirmed using
various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 'HNMR (CDCls): & 7.40 (d, J = 2.4 Hz, 1H), 7.06 (dd, J = 8.6, 2.4 Hz, 1H), 6.67 (d, J = 8.4
Hz, 1H), 4.07 (br s, 2H, NH2).[10]

» 13C NMR (CDCls): 6 142.8, 131.8, 128.3, 123.0, 116.2, 109.1.[10]

Infrared (IR) Spectroscopy: The NIST WebBook provides access to the gas-phase IR spectrum
of 2-Bromo-4-chloroaniline, which can be used for structural confirmation.[11]
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Mass Spectrometry (MS): The electron ionization mass spectrum of 2-Bromo-4-chloroaniline
can be found in the NIST WebBook, aiding in the determination of its molecular weight and
fragmentation pattern.[12]

Reactivity and Applications

2-Bromo-4-chloroaniline is a versatile intermediate in organic synthesis. The amino group
can be diazotized and substituted, while the halogen atoms can participate in various cross-
coupling reactions, such as Suzuki and Buchwald-Hartwig couplings, to form carbon-carbon
and carbon-nitrogen bonds. These reactions are fundamental in the construction of more
complex molecules for pharmaceutical and materials science applications.[1][4] It is a key
starting material for the synthesis of certain dyes, pesticides, and pharmaceutical agents.[1][5]

Biological Activity

Currently, there is limited information available in the public domain regarding the specific
biological activities or signaling pathway involvement of 2-Bromo-4-chloroaniline itself. Its
primary role is as a precursor molecule in the synthesis of biologically active compounds.
Research on a related isomer, 4-bromo-3-chloroaniline, has shown some inhibitory effects on
cytochrome P450 enzymes, suggesting that halogenated anilines as a class may have
interactions with biological systems that warrant further investigation.[13]

Visualizations
Synthesis Workflow

The following diagram illustrates a typical workflow for the laboratory synthesis and purification
of 2-Bromo-4-chloroaniline.

Synthesis Work-up & Purification Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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